Cas no 1247735-62-1 (Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate)

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate is a brominated and fluorinated aromatic ester with a hydroxyl functional group, making it a versatile intermediate in organic synthesis. Its structural features, including the electron-withdrawing bromo and fluoro substituents, enhance reactivity in cross-coupling reactions and other transformations. The β-hydroxy ester moiety allows for further derivatization, such as reductions or dehydrations, enabling access to diverse scaffolds. This compound is particularly valuable in pharmaceutical and agrochemical research, where halogenated aromatics are often key motifs. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic applications.

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate structure

1247735-62-1 structure

Product Name:Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate

CAS No:1247735-62-1

MF:C₁₁H₁₂BrFO₃

MW:291.11

CID:5075770

Update Time:2025-05-22

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate
- Inchi： 1S/C11H12BrFO3/c1-2-16-11(15)6-10(14)7-3-4-9(13)8(12)5-7/h3-5,10,14H,2,6H2,1H3
- InChI Key： CVNOYVDANOGFON-UHFFFAOYSA-N
- SMILES： C(C1C=CC(F)=C(Br)C=1)(O)CC(=O)OCC

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022L1K-5g	Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate	1247735-62-1	95%	5g	$661.00	2025-02-13
Aaron	AR022L1K-10g	Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate	1247735-62-1		10g	$853.00	2023-12-16
Aaron	AR022L1K-1g	Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate	1247735-62-1	95%	1g	$220.00	2025-02-13

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate Related Literature

1. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Additional information on Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate (CAS No. 1247735-62-1)

Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate, also known by its CAS number 1247735-62-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the meta position and a fluorine atom at the para position on the aromatic ring, along with an ethoxy group and a hydroxyl group attached to the propanoate moiety. These structural features make it a versatile building block for synthesizing advanced materials and intermediates in pharmaceutical research.

The synthesis of Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate involves a series of carefully controlled reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled more efficient production of this compound, reducing costs and improving yield. The compound's stability under various reaction conditions has been extensively studied, making it a reliable component in multi-step synthesis protocols.

One of the most promising applications of Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate lies in its use as an intermediate in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound can serve as a precursor for bioactive molecules with potential anti-inflammatory and anti-cancer properties. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in synthesizing compounds that target specific protein kinases involved in tumor growth.

In addition to its pharmaceutical applications, Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo controlled polymerization under mild conditions has led to the development of high-performance materials with tailored mechanical and thermal properties. Recent breakthroughs in click chemistry have further expanded its applicability, enabling the creation of cross-linked polymer networks with enhanced durability.

The physical properties of Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate are well-documented, including its melting point, boiling point, and solubility characteristics. These properties are critical for optimizing its use in various chemical processes. For example, its high solubility in organic solvents facilitates its use in solution-phase reactions, while its moderate melting point ensures stability during thermal processing.

From an environmental standpoint, Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate has been shown to exhibit low toxicity levels under standard testing conditions. This makes it suitable for use in industrial settings where safety and environmental compliance are paramount. Ongoing research is focused on improving its biodegradability and reducing any potential ecological impact through innovative synthesis pathways.

In conclusion, Ethyl 3-(3-bromo-4-fluorophenyl)-3-hydroxypropanoate (CAS No. 1247735-62-1) stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in both academic research and industrial production. As new discoveries continue to emerge, this compound is poised to contribute even more significantly to the advancement of science and technology.